2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde

• IUPAC Name: 2,4-dimethyl-5-(1,2,4-triazol-1-ylmethyl)benzaldehyde
• InChI: InChI=1S/C12H13N3O/c1-9-3-10(2)12(6-16)4-11(9)5-15-8-13-7-14-15/h3-4,6-8H,5H2,1-2H3
• InChI Key: BXYIAQSNCWYCCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CN2C=NC=N2)C=O)C
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID30589510
• Molecular Weight: 215.25 g/mol
• CAS RN: 894365-26-5

Description

“2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” is a chemical compound with the empirical formula C12H13N3O and a molecular weight of 215.25. It is a solid at room temperature.

Molecular Structure Analysis

The molecular structure of “2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” can be represented by the SMILES string Cc1cc(C)c(C=O)cc1Cn2cncn2. The InChI code for this compound is 1S/C12H13N3O/c1-9-3-10(2)12(6-16)4-11(9)5-15-8-13-7-14-15/h3-4,6-8H,5H2,1-2H3.

Physical And Chemical Properties Analysis

“2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.

Scientific Research Applications

Synthesis of Imidazoles

. . The 1,2,4-triazole moiety can play a crucial role in these syntheses.

Anticancer Agents

. . .

Antimicrobial Activities

. This suggests that “2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” could potentially have similar antimicrobial properties.

Pharmaceuticals and Agrochemicals

. This suggests that “2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” could potentially be used in these fields.

Solar Cells and Other Optical Applications

. Given the role of 1,2,4-triazole derivatives in the synthesis of imidazoles, “2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde” could potentially be used in these applications.

Functional Materials

. This suggests another potential application for “2,4-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde”.

Mechanism of Action

Target of Action

Similar 1,2,4-triazole derivatives have been reported to exhibit promising anticancer activity . These compounds have been evaluated against human cancer cell lines including MCF-7, Hela, and A549 . The binding pocket of the aromatase enzyme is suggested as a possible target .

Mode of Action

It is known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Biochemical Pathways

Similar 1,2,4-triazole derivatives have been reported to exhibit cytotoxic activities, suggesting their involvement in pathways related to cell proliferation and survival .

Pharmacokinetics

The presence of the 1,2,4-triazole ring in the compound suggests that it may have good solubility and bioavailability, as these properties are generally associated with this heterocyclic scaffold .

Result of Action

Similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines . This suggests that these compounds may induce cell death or inhibit cell proliferation in these cells.

Action Environment

The stability and activity of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances in the environment .